![molecular formula C8H5BrN2O B1377218 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde CAS No. 1018828-16-4](/img/structure/B1377218.png)
7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde
Overview
Description
7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde is a chemical compound with the molecular formula C8H5BrN2O. It has a molecular weight of 225.04 . This compound is used for research and development purposes .
Synthesis Analysis
The synthesis of 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A chemodivergent synthesis method has been developed to synthesize N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines respectively from α-bromoketones and 2-aminopyridines .Molecular Structure Analysis
The InChI code for 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde is 1S/C8H5BrN2O/c9-6-1-2-11-4-7(5-12)10-8(11)3-6/h1-5H . The InChI key is VJRBGUGBMHSWEB-UHFFFAOYSA-N .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Physical And Chemical Properties Analysis
7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde has a storage temperature of 28°C .Scientific Research Applications
Anticancer Agents
7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde: derivatives have shown promise as potential anticancer agents. Research indicates that these compounds, particularly when modified with N-acylhydrazone, exhibit significant antiproliferative effects against breast cancer cell lines . This suggests that further development could lead to more effective treatments for breast cancer.
Antituberculosis Activity
Imidazo[1,2-a]pyridine analogues, including those derived from 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde, have been identified as potent antituberculosis agents. They have demonstrated significant activity against multidrug-resistant and extensively drug-resistant strains of tuberculosis . This highlights their potential in addressing one of the world’s most persistent infectious diseases.
Luminescent Materials
The imidazo[1,2-a]pyridine scaffold is recognized for its luminescent properties. Derivatives of 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde could be utilized in optoelectronic devices, sensors, and as emitters for confocal microscopy and imaging . This opens up avenues in materials science and pharmaceuticals where luminescence is a valuable trait.
Organic Synthesis
In organic synthesis, the functionalization of imidazo[1,2-a]pyridine scaffolds is a key strategy. 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde serves as a valuable precursor for constructing diverse imidazo[1,2-a]pyridine derivatives, which are important in pharmaceutical chemistry .
Pharmacological Activities
The core structure of imidazo[1,2-a]pyridine is associated with a broad range of pharmacological activities, including antiviral, antibacterial, antimicrobial, antiprotozoal, anti-inflammatory, and antipsychotic effects . This versatility makes 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde a significant compound for developing new pharmaceuticals.
Drug Development
Many commercial pharmaceutical molecules contain the imidazo[1,2-a]pyridine core due to its wide-ranging biological and pharmacological activities. As such, 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde could be instrumental in the development of new drugs, including hypnotics, analgesics, anti-osteoporosis treatments, sedatives, and antiulcer medications .
Safety And Hazards
Future Directions
Imidazo[1,2-a]pyridine analogues have received great attention in recent years due to their varied medicinal applications . The World Health Organization has taken the initiative to develop new TB drugs, and imidazo[1,2-a]pyridine has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . This suggests that there is potential for future research and development involving 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde and similar compounds.
properties
IUPAC Name |
7-bromoimidazo[1,2-a]pyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O/c9-6-1-2-11-4-7(5-12)10-8(11)3-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJRBGUGBMHSWEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C=C1Br)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20743907 |
Source
|
| Record name | 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20743907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde | |
CAS RN |
1018828-16-4 |
Source
|
| Record name | 7-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20743907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-bromoimidazo[1,2-a]pyridine-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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